Cas no 1448124-70-6 (3-(3-methanesulfonylpyrrolidine-1-carbonyl)benzonitrile)

• Product Name: 3-(3-methanesulfonylpyrrolidine-1-carbonyl)benzonitrile
• CAS No: 1448124-70-6
• MF: C₁₃H₁₄N₂O₃S
• MW: 278.326861858368
• CID: 5782961
• PubChem ID: 71805500
• Update Time: 2025-06-11

3-(3-methanesulfonylpyrrolidine-1-carbonyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• AKOS024557943
• 3-(3-methylsulfonylpyrrolidine-1-carbonyl)benzonitrile
• F6435-0332
• 3-(3-(methylsulfonyl)pyrrolidine-1-carbonyl)benzonitrile
• 3-(3-METHANESULFONYLPYRROLIDINE-1-CARBONYL)BENZONITRILE
• 1448124-70-6
• 3-(3-methanesulfonylpyrrolidine-1-carbonyl)benzonitrile

• Inchi： 1S/C13H14N2O3S/c1-19(17,18)12-5-6-15(9-12)13(16)11-4-2-3-10(7-11)8-14/h2-4,7,12H,5-6,9H2,1H3
• InChI Key： WBQPDKMRWYMHTG-UHFFFAOYSA-N
• SMILES： S(C)(C1CN(C(C2C=CC=C(C#N)C=2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 278.07251349g/mol
• Monoisotopic Mass: 278.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 86.6Ų

Additional information on 3-(3-methanesulfonylpyrrolidine-1-carbonyl)benzonitrile

Comprehensive Overview of 3-(3-Methanesulfonylpyrrolidine-1-carbonyl)benzonitrile (CAS No. 1448124-70-6)

3-(3-Methanesulfonylpyrrolidine-1-carbonyl)benzonitrile (CAS No. 1448124-70-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the class of pyrrolidine derivatives, which are widely recognized for their biological activity and versatility in drug design. Its molecular formula, C₁₃H₁₄N₂O₃S, highlights the presence of a methanesulfonyl group and a benzonitrile moiety, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for pyrrolidine-based compounds like 3-(3-Methanesulfonylpyrrolidine-1-carbonyl)benzonitrile has surged, driven by their applications in developing kinase inhibitors and other therapeutic agents. Researchers are particularly interested in its potential role in modulating protein-protein interactions, a hot topic in drug discovery and precision medicine. The compound’s carbonyl linkage and sulfonyl group contribute to its stability and reactivity, enabling diverse functionalization strategies.

The synthesis of CAS No. 1448124-70-6 typically involves multi-step organic reactions, including amide coupling and sulfonylation. Its purity and yield are critical for downstream applications, prompting advancements in chromatographic purification techniques. Analytical methods such as HPLC and NMR spectroscopy are routinely employed to characterize this compound, ensuring compliance with industry standards.

From an industrial perspective, 3-(3-Methanesulfonylpyrrolidine-1-carbonyl)benzonitrile is often discussed in the context of green chemistry and sustainable synthesis. Companies are increasingly adopting catalytic processes to minimize waste and improve efficiency, aligning with global environmental regulations. This aligns with the growing consumer interest in eco-friendly pharmaceuticals and biodegradable intermediates.

In the realm of academic research, this compound is frequently cited in studies exploring structure-activity relationships (SAR). Its nitrile group offers a handle for further derivatization, making it a versatile scaffold for medicinal chemistry projects. Additionally, its lipophilicity and hydrogen-bonding capacity are key factors in optimizing bioavailability, a recurring theme in drug formulation discussions.

As the scientific community continues to investigate CAS No. 1448124-70-6, its relevance in high-throughput screening and combinatorial chemistry cannot be overstated. The compound’s compatibility with automated synthesis platforms further enhances its appeal for large-scale production. For those seeking detailed protocols or safety data, reputable sources like PubChem and Reaxys provide extensive documentation.

In summary, 3-(3-Methanesulfonylpyrrolidine-1-carbonyl)benzonitrile represents a compelling case study in modern chemical innovation. Its intersection with drug development, sustainability, and cutting-edge analytics underscores its importance across multiple disciplines. Future research may uncover novel applications, solidifying its position as a cornerstone in specialty chemicals.